Cas no 1158773-39-7 ((Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride)

• Product Name: (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride
• CAS No: 1158773-39-7
• MF: C₁₁H₁₆Cl₃N
• MW: 268.610440254211
• MDL: MFCD07107521
• CID: 4681990
• Update Time: 2025-05-19

(Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride
• Cl.CCC(C)NCC1=C(Cl)C=CC=C1Cl
• N-(sec-Butyl)-N-(2,6-dichlorobenzyl)amine hydrochloride

• MDL： MFCD07107521
• Inchi： 1S/C11H15Cl2N.ClH/c1-3-8(2)14-7-9-10(12)5-4-6-11(9)13;/h4-6,8,14H,3,7H2,1-2H3;1H
• InChI Key： RAVAORDFZRENSZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNC(C)CC)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 153
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride

Comprehensive Overview of (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride (CAS No. 1158773-39-7)

The compound (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride (CAS No. 1158773-39-7) is a chemically synthesized amine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 2,6-dichlorophenyl group and a butan-2-yl moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride in drug discovery?" and "How does CAS No. 1158773-39-7 contribute to agrochemical advancements?".

In recent years, the demand for specialized amines like (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride has surged due to their versatility in organic synthesis. Researchers are particularly intrigued by its potential as a building block for chiral intermediates, which are critical in the development of enantioselective drugs. The presence of the 2,6-dichlorophenyl group enhances its binding affinity to certain biological targets, making it a candidate for studies on receptor modulation and enzyme inhibition. These attributes align with trending topics in medicinal chemistry, such as "targeted drug delivery" and "small-molecule therapeutics".

The physicochemical properties of CAS No. 1158773-39-7 further underscore its utility. With a hydrochloride salt form, it exhibits improved solubility in aqueous systems, a feature highly sought after in formulation development. This characteristic is frequently highlighted in searches like "How to improve solubility of amine derivatives?" and "Best practices for handling hydrochloride salts in labs". Additionally, its stability under ambient conditions makes it a reliable reagent for high-throughput screening, a method gaining traction in AI-driven drug discovery platforms.

Beyond pharmaceuticals, (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride has garnered attention in agrochemical research. Its structural motifs are analogous to those found in herbicides and pesticides, prompting investigations into its efficacy as a plant growth regulator. Queries such as "Can CAS No. 1158773-39-7 be used in sustainable agriculture?" reflect the growing intersection of chemistry and environmental science. Researchers are also exploring its potential as a biodegradable alternative to conventional agrochemicals, aligning with global trends toward green chemistry.

From a synthetic perspective, the preparation of CAS No. 1158773-39-7 involves straightforward alkylation and amination steps, making it accessible for industrial-scale production. This scalability is a recurring theme in searches like "Cost-effective synthesis of dichlorophenyl amines" and "Industrial applications of butylamine derivatives". Moreover, its compatibility with catalytic hydrogenation techniques opens doors for further functionalization, a topic of interest in materials science and nanotechnology.

In conclusion, (Butan-2-yl)[(2,6-dichlorophenyl)methyl]amine hydrochloride (CAS No. 1158773-39-7) represents a multifaceted compound with broad applicability across scientific disciplines. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry positions it as a valuable asset in modern research. By addressing frequently asked questions and integrating trending keywords, this overview aims to enhance its visibility in academic and industrial discourse while adhering to SEO best practices.